molecular formula C10H11NO3 B8544248 5-Hydroxymethyl-2,4-dimethoxy-benzonitrile

5-Hydroxymethyl-2,4-dimethoxy-benzonitrile

Cat. No.: B8544248
M. Wt: 193.20 g/mol
InChI Key: CRSWRCJRMYUXAY-UHFFFAOYSA-N
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Description

5-Hydroxymethyl-2,4-dimethoxy-benzonitrile is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO3

Molecular Weight

193.20 g/mol

IUPAC Name

5-(hydroxymethyl)-2,4-dimethoxybenzonitrile

InChI

InChI=1S/C10H11NO3/c1-13-9-4-10(14-2)8(6-12)3-7(9)5-11/h3-4,12H,6H2,1-2H3

InChI Key

CRSWRCJRMYUXAY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1CO)C#N)OC

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of (5-bromo-2,4-dimethoxy-phenyl)-methanol (2.75 g, 11.13 mmol) in dimethylformamide (15 mL) at room temperature was added zinc cyanide (784 mg, 6.678 mmol). The reaction mixture was degassed by passing argon through for 2 h before tetrakis(triphenylphosphine)palladium (772 mg, 0.668 mmol) was added. The reaction mixture was heated at 90° C. for 12 h. After the reaction mixture was cooled to room temperature, it was diluted with diethyl ether (100 mL) and washed with sodium bicarbonate solution, brine and dried over anhydrous sodium sulfate. The solid was filtered off and the filtrate was concentrated in vacuo. Purification of the crude residue by flash chromatography (Biotage system, KP-Sil™ 32-63 μm, 60 Å silica gel) eluting with 40-50% ethyl acetate in hexanes yielded 5-hydroxymethyl-2,4-dimethoxy-benzonitrile as a white solid (1.089 g, 51%).
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